Cas no 1706442-48-9 (2-(2-Bromo-phenyl)-5-(2,6-dimethyl-piperidin-1-ylmethyl)-benzooxazole)

• Product Name: 2-(2-Bromo-phenyl)-5-(2,6-dimethyl-piperidin-1-ylmethyl)-benzooxazole
• CAS No: 1706442-48-9
• MF: C₂₁H₂₃BrN₂O
• MW: 399.324124574661
• CID: 5161702
• Update Time: 2025-06-07

2-(2-Bromo-phenyl)-5-(2,6-dimethyl-piperidin-1-ylmethyl)-benzooxazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-phenyl)-5-(2,6-dimethyl-piperidin-1-ylmethyl)-benzooxazole

• Inchi： 1S/C21H23BrN2O/c1-14-6-5-7-15(2)24(14)13-16-10-11-20-19(12-16)23-21(25-20)17-8-3-4-9-18(17)22/h3-4,8-12,14-15H,5-7,13H2,1-2H3
• InChI Key： VMQPITGEQCTENP-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(CN3C(C)CCCC3C)C=C2N=C1C1=CC=CC=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-(2-Bromo-phenyl)-5-(2,6-dimethyl-piperidin-1-ylmethyl)-benzooxazole

Introduction to 2-(2-Bromo-phenyl)-5-(2,6-dimethyl-piperidin-1-ylmethyl)-benzooxazole (CAS No. 1706442-48-9)

2-(2-Bromo-phenyl)-5-(2,6-dimethyl-piperidin-1-ylmethyl)-benzooxazole (CAS No. 1706442-48-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of 2-(2-Bromo-phenyl)-5-(2,6-dimethyl-piperidin-1-ylmethyl)-benzooxazole is noteworthy for its combination of a bromophenyl group and a substituted piperidine moiety attached to a benzooxazole core. The bromophenyl group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, while the piperidine ring contributes to the overall conformational flexibility and binding affinity to target proteins. The benzooxazole core, a common scaffold in medicinal chemistry, is associated with various biological activities, including anti-inflammatory and anti-cancer properties.

The synthesis of 2-(2-Bromo-phenyl)-5-(2,6-dimethyl-piperidin-1-ylmethyl)-benzooxazole typically involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 2-bromobenzaldehyde with 2,6-dimethylpiperidine to form an intermediate imine, followed by cyclization with an appropriate oxazoline precursor. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted synthesis and catalysts that minimize byproduct formation.

In terms of biological activities, 2-(2-Bromo-phenyl)-5-(2,6-dimethyl-piperidin-1-ylmethyl)-benzooxazole has been extensively studied for its potential as a therapeutic agent. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated significant anti-cancer activity against various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves the modulation of key signaling pathways such as NF-κB and MAPK, which are crucial for cell survival and proliferation.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2-Bromo-phenyl)-5-(2,6-dimethyl-piperidin-1-ylmethyl)-benzooxazole in treating inflammatory diseases and cancer. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings underscore the potential of this compound as a novel therapeutic agent with broad applications in medicine.

Beyond its therapeutic potential, 2-(2-Bromo-phenyl)-5-(2,6-dimethyl-piperidin-1-ylmethyl)-benzooxazole has also been explored for its use in chemical biology research. Its unique structure makes it an excellent tool for probing protein-protein interactions and understanding the molecular mechanisms underlying various diseases. For instance, it has been used in high-throughput screening assays to identify novel targets for drug discovery.

In conclusion, 2-(2-Bromo-phenyl)-5-(2,6-dimethyl-piperidin-1-ylmethyl)-benzooxazole (CAS No. 1706442-48-9) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.